
Personal protective equipment for handling Ggti
2147

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ggti 2147

Cat. No.: B1671465 Get Quote

Essential Safety & Handling Guide for Ggti 2147
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Ggti 2147, a potent and selective geranylgeranyltransferase I (GGTase I) inhibitor. While Ggti
2147 is not classified as a hazardous substance under REACH regulation (EC) No. 1907/2006,

adherence to standard laboratory safety protocols is essential to ensure a safe working

environment.[1]

Chemical and Physical Properties
A summary of key quantitative data for Ggti 2147 is provided below for easy reference.
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Property Value

Chemical Formula C₂₈H₃₀N₄O₃[2][3][4]

Molecular Weight 470.56 g/mol [2][4][5]

CAS Number 191102-87-1[2][5]

Appearance Off-white solid[6]

Purity ≥95% (by HPLC)[3][6]

Solubility Soluble in DMSO (200 mg/mL)[4]

Storage Temperature -20°C[4]

Primary Target IC₅₀
500 nM (for blocking Rap1A geranyl-

geranylation)[5][6]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required when handling Ggti 2147 to minimize exposure and

ensure personal safety.

PPE Category Item Specification

Hand Protection Gloves
Nitrile or latex gloves should

be worn at all times.

Eye Protection Safety Glasses

Safety glasses with side

shields or goggles are

mandatory.

Body Protection Laboratory Coat
A standard laboratory coat

should be worn.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

creating aerosols or dust, a

fume hood should be used.
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Adherence to the following step-by-step procedures will ensure the safe handling and integrity

of Ggti 2147.

Receiving and Storage:

Upon receipt, visually inspect the packaging for any signs of damage.

Store the compound at -20°C in a tightly sealed container.[4]

Ggti 2147 is shipped at ambient temperature.[4]

Preparation of Stock Solutions:

Equilibrate the vial of Ggti 2147 to room temperature before opening to prevent moisture

condensation.

Under a fume hood, dissolve the solid Ggti 2147 in DMSO to the desired concentration. For

example, to prepare a 10 mM stock solution, dissolve 4.71 mg of Ggti 2147 in 1 mL of

DMSO.

Following reconstitution, it is recommended to aliquot the stock solution into smaller, single-

use volumes.[5]

Store the stock solutions at -20°C. Stock solutions are stable for up to 3 months at this

temperature.[5]

Handling:

Always handle Ggti 2147 in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid form to avoid inhalation of any fine particles.

Avoid contact with skin and eyes by wearing the appropriate PPE.

Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly after handling the compound.
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Proper disposal of Ggti 2147 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal:

Dispose of unused Ggti 2147 and any contaminated materials (e.g., pipette tips, tubes) in

accordance with local, state, and federal regulations for chemical waste.

Do not dispose of Ggti 2147 down the drain or in the general waste.

Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., DMSO, followed by

ethanol or acetone).

The rinsate should be collected and disposed of as chemical waste.

After thorough rinsing, the container can be disposed of as non-hazardous laboratory glass

or plastic waste, as per institutional guidelines.

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for safely handling Ggti 2147 from receipt

to disposal.

Receiving & Storage Handling & Preparation Experimental Use Disposal

Receive Shipment Inspect Packaging Store at -20°C Equilibrate to RT Prepare Stock Solution
(in Fume Hood) Aliquot for Use Store Stock at -20°C Use in Experiment Collect Chemical Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for safe handling of Ggti 2147.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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